Cas no 56491-53-3 (Tetraglycerol)

Tetraglycerol structure
Tetraglycerol structure
Product Name:Tetraglycerol
CAS No:56491-53-3
MF:C12H32O12
MW:368.375286102295
CID:385010
PubChem ID:19708237
Update Time:2025-04-19

Tetraglycerol Chemical and Physical Properties

Names and Identifiers

    • Tetraglycerol
    • propane-1,2,3-triol
    • JYKSTGLAIMQDRA-UHFFFAOYSA-N
    • 56491-53-3
    • Inchi: 1S/4C3H8O3/c4*4-1-3(6)2-5/h4*3-6H,1-2H2
    • InChI Key: JYKSTGLAIMQDRA-UHFFFAOYSA-N
    • SMILES: OC(CO)CO.OC(CO)CO.OC(CO)CO.OC(CO)CO

Computed Properties

  • Exact Mass: 466.40221
  • Monoisotopic Mass: 466.40221
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 23
  • Complexity: 402
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Color/Form: Yellowish viscous liquid
  • Melting Point: 178 °C
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